Cas no 104494-22-6 (24-Norchola-1,14,20(22)-trien-21-oicacid, 7-(acetyloxy)-6,23,23-trihydroxy-4,4,8-trimethyl-3-oxo-, g-lactone, (5a,6a,7a,13a,17a)- (9CI))

24-Norchola-1,14,20(22)-trien-21-oicacid, 7-(acetyloxy)-6,23,23-trihydroxy-4,4,8-trimethyl-3-oxo-, g-lactone, (5a,6a,7a,13a,17a)- (9CI) structure
104494-22-6 structure
Product Name:24-Norchola-1,14,20(22)-trien-21-oicacid, 7-(acetyloxy)-6,23,23-trihydroxy-4,4,8-trimethyl-3-oxo-, g-lactone, (5a,6a,7a,13a,17a)- (9CI)
CAS No:104494-22-6
MF:C28H36O8
MW:500.580649375916
CID:155186
PubChem ID:6442906
Update Time:2025-04-19

24-Norchola-1,14,20(22)-trien-21-oicacid, 7-(acetyloxy)-6,23,23-trihydroxy-4,4,8-trimethyl-3-oxo-, g-lactone, (5a,6a,7a,13a,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 24-Norchola-1,14,20(22)-trien-21-oicacid, 7-(acetyloxy)-6,23,23-trihydroxy-4,4,8-trimethyl-3-oxo-, g-lactone, (5a,6a,7a,13a,17a)- (9CI)
    • 24-Norchola-1,14,20(22)-trien-21-oicacid, 7-(acetyloxy)-6,23,23-trihydroxy-4,4,8-trimethyl-3-oxo-, g-lactone, (5a,6a,7a,13a,1
    • Nimocinolide
    • (+)-Nimocinolide
    • 24-Norchola-1,14,20(22)-trien-21-oic acid, 7-(acetyloxy)-6,23,23-trihydroxy-4,4,8-trimethyl-3-oxo-, gamma-lactone, (5alpha,6alpha,7alpha,13alpha,17alpha)-
    • 104494-22-6
    • Inchi: 1S/C28H36O8/c1-13(29)35-23-20(33)22-25(2,3)18(30)8-10-27(22,5)17-7-9-26(4)15-12-16(21(26)28(17,23)6)36-24(34)14(15)11-19(31)32/h8,10-11,15,17,19-20,22-23,31-33H,7,9,12H2,1-6H3/b14-11-/t15-,17+,20+,22-,23+,26-,27+,28?/m0/s1
    • InChI Key: DXWTUXKPOPZWFZ-ROVBDAAOSA-N
    • SMILES: O(C(C)=O)[C@@H]1[C@@H]([C@H]2C(C)(C)C(C=C[C@]2(C)[C@H]2CC[C@@]3(C)[C@@H]4/C(=C/C(O)O)/C(=O)OC(C4)=C3C21C)=O)O

Computed Properties

  • Exact Mass: 500.24108
  • Monoisotopic Mass: 500.241018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 3
  • Complexity: 1140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 130
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.34
  • Boiling Point: 669.2°Cat760mmHg
  • Flash Point: 219.7°C
  • Refractive Index: 1.608
  • PSA: 130.36
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.